(E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene
Overview
Description
(E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene, also known as 2-nitrovinylbenzene, is a versatile organic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 106-107°C and a boiling point of 246°C. Its molecular weight is 146.14 g/mol and its chemical formula is C9H10NO3. This compound has been studied extensively due to its unique properties, which make it useful in a variety of research applications.
Scientific Research Applications
Organic Synthesis
(E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene: is a versatile compound in organic synthesis. It can undergo various chemical reactions, including Aldol condensation , which is useful for constructing carbon-carbon bonds in the synthesis of complex organic molecules . This reaction is fundamental in creating new C-C bonds and is widely used in the preparation of pharmaceuticals and fine chemicals.
properties
IUPAC Name |
1,2-dimethoxy-3-[(E)-2-nitroethenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-14-9-5-3-4-8(10(9)15-2)6-7-11(12)13/h3-7H,1-2H3/b7-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFJZSDMKKDTNHZ-VOTSOKGWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=C[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=C/[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2815-67-0, 37630-20-9 |
Source
|
| Record name | NSC184401 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=184401 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC93685 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93685 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Trans-2,3-dimethoxy-beta-nitrostyrene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene in the synthesis of (+/-)-latifine and (+/-)-cherylline dimethyl ethers?
A1: (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene serves as a crucial starting material in the synthesis of these compounds. The synthesis, as described in the research paper [], utilizes a key Michael type addition reaction. In this step, p-methoxybenzene magnesium bromide is reacted with (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene. This reaction leads to the formation of a crucial intermediate, which then undergoes further transformations, including reduction, Pictet-Spengler cyclization, and reductive N-methylation, ultimately leading to the target molecules of (+/-)-latifine and (+/-)-cherylline dimethyl ethers.
Q2: Are there alternative synthetic routes to (+/-)-latifine and (+/-)-cherylline dimethyl ethers that don't utilize (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene?
A2: While the research paper focuses on a specific synthetic route utilizing (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene [], exploring alternative synthetic strategies is an important aspect of organic chemistry. It is possible that other routes, potentially employing different starting materials or reaction conditions, could be investigated for the synthesis of these compounds. Further research and exploration of the chemical literature would be needed to definitively identify alternative synthetic routes.
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